Cas no 1804493-13-7 (Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1804493-13-7
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4864431
• Update Time: 2025-06-09

Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-9(17)3-6-7(12)5-16-8(4-13)10(6)11(14)15/h5,11H,2-4H2,1H3
• InChI Key： BPAJZNZTXMBOPF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CCl)C(C(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate

Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1804493-13-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1804493-13-7, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with bromo, chloromethyl, and difluoromethyl groups, serves as a crucial building block in the development of novel therapeutic agents. Its unique structural features make it particularly valuable in the synthesis of bioactive molecules targeting various diseases, including cancer and inflammatory disorders.

The< strong>Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate molecule exhibits a rich chemical reactivity that allows for diverse functionalization strategies. The presence of the chloromethyl group provides a nucleophilic site for further derivatization, while the bromo substituent on the pyridine ring enhances its compatibility with cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Additionally, the difluoromethyl group introduces electronic and steric effects that can modulate the pharmacokinetic properties of the final drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets implicated in cancer progression. The< strong>Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate intermediate has been employed in several synthetic routes to create potent kinase inhibitors. For instance, studies have demonstrated its utility in constructing analogs of crizotinib, a well-known inhibitor of anaplastic lymphoma kinase (ALK) and mesenchymal-epithelial transition (MET) tyrosine kinases. These inhibitors have shown promising activity in preclinical models, highlighting the importance of< strong>Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate as a key precursor.

The< strong>difluoromethyl group, a common pharmacophore in drug discovery, is particularly noteworthy for its ability to enhance metabolic stability and binding affinity. In particular, research has shown that incorporation of difluoromethyl groups can improve the bioavailability of drug candidates by reducing their susceptibility to oxidative degradation. This property has made< strong>Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate an attractive choice for medicinal chemists seeking to develop next-generation therapeutics.

Moreover, the< strong>5-bromo substituent on the pyridine ring facilitates further functionalization through halogen-metal exchange reactions or direct arylation processes. These transformations have been leveraged to synthesize complex heterocyclic frameworks that are prevalent in biologically active compounds. For example, researchers have utilized< strong>Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate to construct novel pyridine derivatives with potential applications in antiviral and antibacterial therapies.

The< strong>2-(chloromethyl) moiety within this compound is another critical feature that enables diverse synthetic pathways. Chloromethylation reactions can be performed under mild conditions, allowing for selective introduction of this functionality into larger molecular frameworks. This flexibility has been exploited in the synthesis of peptidomimetics and other macromolecular drugs where precise control over regiochemistry is essential.

In conclusion, Ethyl 5-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1804493-13-7) represents a valuable intermediate in modern pharmaceutical synthesis. Its unique structural attributes and reactivity profile make it indispensable for constructing novel bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.